2-[4-(2,3-dihydro-1H-inden-1-ylacetyl)-1-piperazinyl]pyrazine

• IUPAC Name: 2-(2,3-dihydro-1H-inden-1-yl)-1-(4-pyrazin-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C19H22N4O/c24-19(13-16-6-5-15-3-1-2-4-17(15)16)23-11-9-22(10-12-23)18-14-20-7-8-21-18/h1-4,7-8,14,16H,5-6,9-13H2
• InChI Key: WAEBIUJZYCAGME-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1CC(=O)N3CCN(CC3)C4=NC=CN=C4
• Molecular Formula: C19H22N4O
• Molecular Weight: 322.4 g/mol

Description

Pyrazines and piperazines are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and organic materials. The compound of interest falls within this category, likely exhibiting similar properties and applications.

Synthesis Analysis

The synthesis of pyrazines and piperazines can involve various chemical reactions. One method describes the preparation of pyrazines and piperazinones through 1,4-addition of 1,2-diamines to 1,2-diaza-1,3-butadienes, followed by internal heterocyclization (Aparicio et al., 2006). This process can generate compounds similar to the one of interest through variations in the starting materials and conditions.

Molecular Structure Analysis

The molecular structure of pyrazine derivatives can be significantly altered by substituents, affecting their chemical and physical properties. For instance, the structure of piperazine-2,3,5,6-tetrayl tetrahydroperoxide provides insight into the complex interactions and bonding patterns possible within these compounds (Churakov et al., 2006).

Chemical Reactions and Properties

Pyrazines and piperazines undergo various chemical reactions, contributing to their versatility in synthesis and application. For example, the genotoxicity study of a related compound demonstrates the potential for bioactivation and interaction with biological molecules, highlighting the chemical reactivity of these compounds (Kalgutkar et al., 2007).